Cholesteryl linoleate
Cholesteryl linoleate
Cholesteryl octadeca-9,12-dienoate is a cholesteryl octadecadienoate.
Brand Name:
Vulcanchem
CAS No.:
604-33-1
VCID:
VC21250702
InChI:
InChI=1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/b12-11-,15-14-/t36-,38?,39?,40-,41?,42?,44+,45-/m1/s1
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula:
C45H76O2
Molecular Weight:
649.1 g/mol
Cholesteryl linoleate
CAS No.: 604-33-1
Cat. No.: VC21250702
Molecular Formula: C45H76O2
Molecular Weight: 649.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cholesteryl octadeca-9,12-dienoate is a cholesteryl octadecadienoate. |
|---|---|
| CAS No. | 604-33-1 |
| Molecular Formula | C45H76O2 |
| Molecular Weight | 649.1 g/mol |
| IUPAC Name | [(10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9Z,12Z)-octadeca-9,12-dienoate |
| Standard InChI | InChI=1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/b12-11-,15-14-/t36-,38?,39?,40-,41?,42?,44+,45-/m1/s1 |
| Standard InChI Key | NAACPBBQTFFYQB-HNZPGTTISA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CCCCCCCC(=O)OC1CC[C@@]2(C3CC[C@@]4([C@H](CCC4C3CC=C2C1)[C@H](C)CCCC(C)C)C)C |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
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